Riboflavine tetrabutyrate
Riboflavine tetrabutyrate
Riboflavin butyrate is a flavin.
Brand Name:
Vulcanchem
CAS No.:
752-56-7
VCID:
VC0006785
InChI:
InChI=1S/C33H44N4O10/c1-7-11-25(38)44-18-24(46-27(40)13-9-3)30(47-28(41)14-10-4)23(45-26(39)12-8-2)17-37-22-16-20(6)19(5)15-21(22)34-29-31(37)35-33(43)36-32(29)42/h15-16,23-24,30H,7-14,17-18H2,1-6H3,(H,36,42,43)/t23-,24+,30-/m0/s1
SMILES:
CCCC(=O)OCC(C(C(CN1C2=C(C=C(C(=C2)C)C)N=C3C1=NC(=O)NC3=O)OC(=O)CCC)OC(=O)CCC)OC(=O)CCC
Molecular Formula:
C33H44N4O10
Molecular Weight:
656.7 g/mol
Riboflavine tetrabutyrate
CAS No.: 752-56-7
Cat. No.: VC0006785
Molecular Formula: C33H44N4O10
Molecular Weight: 656.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Riboflavin butyrate is a flavin. |
|---|---|
| CAS No. | 752-56-7 |
| Molecular Formula | C33H44N4O10 |
| Molecular Weight | 656.7 g/mol |
| IUPAC Name | [(2R,3S,4S)-2,3,4-tri(butanoyloxy)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)pentyl] butanoate |
| Standard InChI | InChI=1S/C33H44N4O10/c1-7-11-25(38)44-18-24(46-27(40)13-9-3)30(47-28(41)14-10-4)23(45-26(39)12-8-2)17-37-22-16-20(6)19(5)15-21(22)34-29-31(37)35-33(43)36-32(29)42/h15-16,23-24,30H,7-14,17-18H2,1-6H3,(H,36,42,43)/t23-,24+,30-/m0/s1 |
| Standard InChI Key | MJNIWUJSIGSWKK-BBANNHEPSA-N |
| Isomeric SMILES | CCCC(=O)OC[C@H]([C@H]([C@H](CN1C2=C(C=C(C(=C2)C)C)N=C3C1=NC(=O)NC3=O)OC(=O)CCC)OC(=O)CCC)OC(=O)CCC |
| SMILES | CCCC(=O)OCC(C(C(CN1C2=C(C=C(C(=C2)C)C)N=C3C1=NC(=O)NC3=O)OC(=O)CCC)OC(=O)CCC)OC(=O)CCC |
| Canonical SMILES | CCCC(=O)OCC(C(C(CN1C2=C(C=C(C(=C2)C)C)N=C3C1=NC(=O)NC3=O)OC(=O)CCC)OC(=O)CCC)OC(=O)CCC |
| Melting Point | 149°C |
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